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Compound of Interest

Compound Name: 2-Hydroxyquinoline

Cat. No.: B3417362 Get Quote

Application Notes and Protocols for 2-
Hydroxyquinoline
These application notes provide detailed procedures and safety information for the handling

and storage of 2-Hydroxyquinoline (CAS No. 59-31-4), intended for researchers, scientists,

and professionals in drug development.

Introduction
2-Hydroxyquinoline, also known as 2-quinolinol or carbostyril, is a heterocyclic organic

compound. It serves as a versatile building block in medicinal chemistry and materials science.

Due to its potential hazards, strict adherence to safety protocols during its handling and storage

is imperative to ensure personnel safety and experimental integrity.

Hazard Identification and Classification
2-Hydroxyquinoline is classified as a hazardous substance. The primary hazards are

summarized below.

GHS Hazard Statements:

Harmful if swallowed (H302)[1][2]

Causes skin irritation (H315)[1][2]
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Causes serious eye damage (H318)[2]

May cause respiratory irritation (H335)[2]

Signal Word: Danger[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Hydroxyquinoline is provided in

the table below for easy reference.

Property Value Reference

Molecular Formula C₉H₇NO [1][3][4][5]

Molecular Weight 145.16 g/mol [3][4][5][6]

Appearance
Light blue to light yellow

crystalline solid/crystals
[1][2][4][6]

Melting Point 197 - 200 °C (386.6 - 392 °F) [1][2][6]

Solubility
Soluble in alcohol and diethyl

ether. Slightly soluble in water.
[6]

pKa
Data not readily available in

summarized format.

LogP 1.3 [7]

Safe Handling Protocols
Adherence to the following protocols is mandatory when working with 2-Hydroxyquinoline.

4.1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][3][8][9][10][11]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][10]
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4.2. Personal Protective Equipment (PPE):

Eye Protection: Wear tightly sealing safety goggles or a face shield.[1][3]

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber). Gloves must be

inspected before use.[1][3][8][12]

Skin and Body Protection: Wear a lab coat or chemical-resistant coveralls.[1][3][9][13]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

respirator with a particulate filter (e.g., N95).[1][9][11]

4.3. General Handling Practices:

Avoid contact with skin, eyes, and clothing.[1][3][13]

Avoid the formation and inhalation of dust.[1][3]

Do not eat, drink, or smoke in the laboratory.[1][14]

Wash hands thoroughly after handling.[1]

Use non-sparking tools to prevent ignition.[3]

A visual workflow for the safe handling of 2-Hydroxyquinoline is provided below.

Preparation Handling Post-Handling

Assess Risks Select & Inspect PPE Ensure Engineering Controls
(Fume Hood, Eyewash)

Weigh/Transfer in
Fume Hood

Proceed to Handling Perform Experiment Avoid Dust Generation Decontaminate Work AreaProceed to Cleanup Dispose of Waste Properly Remove & Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Hydroxyquinoline.
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Proper storage of 2-Hydroxyquinoline is crucial to maintain its stability and prevent hazardous

situations.

5.1. Storage Conditions:

Store in a tightly closed container.[1][3][8][9][14]

Keep in a dry, cool, and well-ventilated place.[1][3][8][9]

Protect from light.[1][10][11]

5.2. Incompatible Materials:

Store away from strong oxidizing agents and strong acids.[1]

The logical relationship for proper storage is illustrated in the diagram below.

Storage Conditions Incompatible Materials
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Container

Dry & Cool
Environment
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Area

Protect from
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Strong Oxidizing
Agents Strong Acids

Proper Storage of
2-Hydroxyquinoline

SEPARATE FROM SEPARATE FROM
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Caption: Key requirements for the safe storage of 2-Hydroxyquinoline.

Emergency Procedures
In the event of an emergency, follow these procedures.

6.1. First Aid Measures:
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Exposure Route First Aid Protocol Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[1][3]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention.

[1][3]

Eye Contact

Rinse cautiously with water for

at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[1][3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[1][3]

6.2. Accidental Release Measures:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE as described in section 4.2.

Avoid dust formation.
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Sweep up the spilled solid material and place it in a suitable, closed container for disposal.[1]

Do not let the chemical enter drains.[3]

6.3. Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[1][3]

Specific Hazards: Hazardous combustion products include carbon monoxide, carbon

dioxide, and nitrogen oxides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Disposal Considerations
Dispose of 2-Hydroxyquinoline and its containers in accordance with local, state, and federal

regulations. The material may be sent to a licensed chemical destruction plant or disposed of

by controlled incineration with flue gas scrubbing.[3] Do not contaminate water, foodstuffs, or

soil.[3]

Disclaimer
The information provided in these application notes is intended for use by qualified

professionals and is based on currently available data. It is the responsibility of the user to

conduct a thorough risk assessment before handling 2-Hydroxyquinoline and to ensure that

all safety procedures are followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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